Cas no 17174-98-0 (2-Cyanobenzamide)

• Product Name: 2-Cyanobenzamide
• CAS No: 17174-98-0
• MF: C₈H₆N₂O
• MW: 146.14604139328
• MDL: MFCD00014797
• CID: 87804
• PubChem ID: 87565554
• Update Time: 2025-05-20

2-Cyanobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyanobenzamide
• o-Cyanobenzamide, Pract.
• 2-Cyan-benzoesaeure-amid
• 2-cyano-benzamide
• 2-cyano-benzoic acid amide
• Benzamide,2-cyano
• Benzamide,o-cyano
• EINECS 241-224-0
• o-cyanobenzamide
• ortho-cyanobenzamide
• o-cyano-benzamid
• 2-cyano-benzamid
• PHTHALAMIC NITRILE
• TIMTEC-BB SBB007653
• Benzamide, 2-cyano- (9CI)
• 2-CYANOBENZAMIDE 98+%
• Benzamide, 2-cyano-
• Benzamide, o-cyano-
• STQPCKPKAIRSEL-UHFFFAOYSA-N
• NSC28289
• 2-Cyanobenzamide, AldrichCPR
• Benzamide, o-cyano- (8CI)
• SBB007653
• FCH2073519
• VZ24457
• ST50824016
• FT-
• BRN 2085900
• FT-0637510
• DTXSID9066170
• AI3-03760
• NSC 28289
• CS-0377295
• A811347
• LS-12209
• ?2-CYANOBENZAMIDE
• 17174-98-0
• SCHEMBL262368
• 4-09-00-03268 (Beilstein Handbook Reference)
• MFCD00014797
• NS00025634
• AKOS006228547
• T70416
• NSC-28289
• DTXCID1035494
• ALBB-032703
• DB-015950

• MDL： MFCD00014797
• Inchi： 1S/C8H6N2O/c9-5-6-3-1-2-4-7(6)8(10)11/h1-4H,(H2,10,11)
• InChI Key： STQPCKPKAIRSEL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)N
• BRN： 2085900

Computed Properties

• Exact Mass: 146.04800
• Monoisotopic Mass: 146.048013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 66.9
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.2312 (rough estimate)
• Melting Point: 172-173°C
• Boiling Point: 265.75°C (rough estimate)
• Flash Point: 160.3°C
• Refractive Index: 1.4900 (estimate)
• PSA: 66.88000
• LogP: 1.35748
• Solubility: Uncertain

2-Cyanobenzamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22-36
• Safety Instruction： S22; S36/37/39
• RTECS：CV2483500
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Cyanobenzamide

Professional Introduction to 2-Cyanobenzamide (CAS No. 17174-98-0)

2-Cyanobenzamide, with the chemical formula C₇H₅N₂O, is a significant compound in the field of pharmaceutical and biochemical research. Its CAS number, CAS No. 17174-98-0, uniquely identifies it in scientific literature and databases, facilitating precise referencing and research continuity. This compound has garnered attention due to its versatile applications and structural properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-Cyanobenzamide consists of a benzene ring substituted with a cyano group at the 2-position and an amide functional group at the 1-position. This configuration imparts unique reactivity, making it a useful building block in organic synthesis. The cyano group can participate in nucleophilic addition reactions, while the amide group can undergo hydrolysis or amidation reactions, providing multiple pathways for chemical modification.

In recent years, 2-Cyanobenzamide has been extensively studied for its potential applications in drug development. Its structural features suggest that it may serve as a precursor for more complex pharmacophores, which are essential for designing drugs with specific biological activities. For instance, derivatives of 2-Cyanobenzamide have been explored as inhibitors of various enzymes and receptors involved in metabolic and inflammatory pathways.

One of the most compelling aspects of 2-Cyanobenzamide is its role in the synthesis of molecules that exhibit antimicrobial properties. Research has demonstrated that certain derivatives of this compound can inhibit the growth of bacteria and fungi by targeting essential cellular processes. These findings are particularly relevant in the context of increasing antimicrobial resistance, where novel therapeutic agents are urgently needed.

The pharmaceutical industry has also shown interest in 2-Cyanobenzamide for its potential use in developing treatments for neurological disorders. Preliminary studies suggest that compounds structurally related to 2-Cyanobenzamide may modulate neurotransmitter activity, offering a promising avenue for addressing conditions such as epilepsy and Alzheimer's disease. Further research is ongoing to elucidate the exact mechanisms through which these compounds exert their effects.

Beyond its pharmaceutical applications, 2-Cyanobenzamide finds utility in agrochemical research. Its derivatives have been investigated for their herbicidal and pesticidal properties, showing promise in protecting crops from harmful pathogens and pests. This dual functionality makes it a versatile compound with broad industrial relevance.

The synthesis of 2-Cyanobenzamide itself is an area of active interest among synthetic chemists. Various methods have been developed to produce this compound efficiently, including condensation reactions between cyanobenzoic acid and ammonia or amides, as well as catalytic hydrogenation techniques. These synthetic routes are continuously being optimized to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

The analytical characterization of 2-Cyanobenzamide is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm its identity and structural integrity. These analytical methods provide detailed insights into the compound's molecular structure, which is essential for understanding its reactivity and biological activity.

In conclusion, 2-Cyanobenzamide (CAS No. 17174-98-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable diverse applications, making it a valuable asset in the development of new drugs and functional materials. As research continues to uncover new uses for this compound, its importance in scientific and industrial contexts is likely to grow even further.